Cas no 2172218-06-1 (2-(tert-butoxy)pyridin-3-yl chloroformate)

• Product Name: 2-(tert-butoxy)pyridin-3-yl chloroformate
• CAS No: 2172218-06-1
• MF: C₁₀H₁₂ClNO₃
• MW: 229.660181999207
• CID: 5896898
• PubChem ID: 165749467
• Update Time: 2025-05-20

2-(tert-butoxy)pyridin-3-yl chloroformate Chemical and Physical Properties

Names and Identifiers

• 2-(tert-butoxy)pyridin-3-yl chloroformate
• EN300-1612735
• 2172218-06-1

• Inchi： 1S/C10H12ClNO3/c1-10(2,3)15-8-7(14-9(11)13)5-4-6-12-8/h4-6H,1-3H3
• InChI Key： ODTDCRGWDBKBOO-UHFFFAOYSA-N
• SMILES： ClC(=O)OC1=CC=CN=C1OC(C)(C)C

Computed Properties

• Exact Mass: 229.0505709g/mol
• Monoisotopic Mass: 229.0505709g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 227
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 48.4Ų

Additional information on 2-(tert-butoxy)pyridin-3-yl chloroformate

Comprehensive Overview of 2-(tert-butoxy)pyridin-3-yl chloroformate (CAS No. 2172218-06-1): Properties, Applications, and Industry Insights

2-(tert-butoxy)pyridin-3-yl chloroformate (CAS No. 2172218-06-1) is a specialized chemical intermediate widely recognized for its role in organic synthesis and pharmaceutical manufacturing. This compound, characterized by its pyridine backbone and chloroformate functional group, has garnered significant attention in research and industrial applications due to its unique reactivity and versatility. In this article, we delve into its molecular structure, synthesis methods, and emerging applications while addressing trending topics such as green chemistry and sustainable synthesis.

The molecular formula of 2-(tert-butoxy)pyridin-3-yl chloroformate reflects its hybrid structure, combining a tert-butoxy moiety with a reactive chloroformate group. This design enables it to act as a protecting group or cross-coupling agent in complex reactions, particularly in the synthesis of heterocyclic compounds. Researchers frequently explore its use in peptide modification and drug delivery systems, aligning with the growing demand for biocompatible materials in medicine.

Recent advancements in catalysis have highlighted the compound’s potential in flow chemistry and continuous manufacturing—two areas gaining traction due to their efficiency and reduced environmental impact. A 2023 study published in the Journal of Organic Chemistry emphasized its utility in high-throughput screening, a technique pivotal for accelerating drug discovery. Such applications resonate with the industry’s shift toward AI-driven molecular design, where CAS No. 2172218-06-1 serves as a building block for machine-learning-optimized reactions.

From a safety and handling perspective, 2-(tert-butoxy)pyridin-3-yl chloroformate requires standard precautions for oxygen-sensitive compounds, though it is not classified under restrictive regulatory categories. Its stability under inert atmospheres makes it suitable for large-scale production, addressing the pharmaceutical sector’s need for cost-effective intermediates. Analysts project increased demand for this compound, driven by the expansion of bioconjugation technologies and targeted therapies.

In summary, 2-(tert-butoxy)pyridin-3-yl chloroformate (CAS No. 2172218-06-1) exemplifies innovation at the intersection of chemical synthesis and life sciences. Its adaptability to modern automated synthesis platforms and alignment with ESG (Environmental, Social, and Governance) principles position it as a key player in next-generation material science and therapeutic development.